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Compound of Interest

Compound Name: Chymostatin C

Cat. No.: B15592919

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chymostatin is a potent, reversible protease inhibitor of microbial origin. It is a mixture of three
components: A, B, and C, with the major component being A.[1][2] Chymostatin is particularly
effective against chymotrypsin-like serine proteases and some cysteine proteases, including
cathepsins A, B, H, and L.[1][3][4] It is a common component in protease inhibitor cocktails
used during protein extraction and purification to prevent proteolytic degradation. This

document provides detailed protocols for the preparation, storage, and handling of Chymostatin
stock solutions.

Physicochemical Properties

A summary of the key quantitative data for Chymostatin is presented in the table below for easy
reference.
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Property

Value References

CAS Number

9076-44-2 [BI41[51[6]1[71L8]

Molecular Weight

Chymostatin A: 607.7 g/mol

Chymostatin B: 593.7 g/mol

Chymostatin C: 607.7 g/mol [2][41[9]
(Note: Commercial

chymostatin is a mixture)

Appearance

White to slightly yellow powder  [7]

Melting Point

205 °C [1]

Solubility and Recommended Solvents

Proper dissolution is critical for the efficacy of Chymostatin. The following table summarizes its

solubility in various solvents.
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Solvent Solubility Notes References
10 mM or up to 50 Recommended for

DMSO mg/mL (may require high-concentration [Lelr7sinioia]
sonication) stock solutions.

Yields a clear,
Glacial Acetic Acid Up to 20 mg/mL colorless to yellow [1][2]

solution.

An alternative for
0.1 M HCI Soluble creating stock [1]

solutions.

Not recommended for
Water Sparingly soluble initial stock [1][6]

preparation.

Not recommended for
Methanol/Ethanol Sparingly soluble initial stock [1]

preparation.

Ethyl Acetate, Ether,

Insoluble [1]
Hexane

For agueous experimental systems, it is recommended to first dissolve Chymostatin in a
minimal amount of DMSO and then dilute it with the aqueous buffer of choice.[6]

Experimental Protocols

4.1. Preparation of a 10 mM Chymostatin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for laboratory applications.

Materials:
o Chymostatin powder (Molecular Weight to be considered as ~607.7 g/mol for calculations)

o Dimethyl sulfoxide (DMSO), anhydrous
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Microcentrifuge tubes or amber vials

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of Chymostatin:
o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 607.7 g/mol * (1000 mg /1 g) =6.077
mg

Weighing the Chymostatin:

o Carefully weigh out approximately 6.1 mg of Chymostatin powder using an analytical
balance and place it into a sterile microcentrifuge tube.

Dissolution:

o Add 1 mL of anhydrous DMSO to the tube containing the Chymostatin powder.

o Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if necessary.[10][11]

Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 uL) in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
inhibitor.[10][12]

o Clearly label each aliquot with the name of the solution, concentration, date of preparation,
and your initials.
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o Store the aliquots at -20°C for long-term storage (stable for months).[1][7] For very long-
term storage, -80°C can also be used.[10]

4.2. Working Dilutions
The typical working concentration of Chymostatin ranges from 10 to 100 puM (6 to 60 pg/mL).[1]

e To prepare a 100 uM working solution from a 10 mM stock, perform a 1:100 dilution (e.g.,
add 1 pL of the 10 mM stock to 99 pL of your experimental buffer).

o Note: Dilute aqueous solutions of Chymostatin are less stable and should ideally be
prepared fresh for each experiment.[1] Do not store aqueous solutions for more than a day.

[6]

Safety and Handling Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat when handling Chymostatin powder and its solutions.

o DMSO is known to facilitate the absorption of substances through the skin.[1] Therefore,
exercise extreme caution when using DMSO as a solvent.

e Handle Chymostatin powder in a chemical fume hood to avoid inhalation.[13]

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.[6]
[13][14]

Visualization of the Workflow

The following diagram illustrates the key steps for preparing a Chymostatin stock solution.

Stock Solution Preparation Aliquoting and Storage Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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